3-(4-Methoxyphenoxy)-7-[(4-methylphenyl)methoxy]chromen-4-one

• IUPAC Name: 3-(4-methoxyphenoxy)-7-[(4-methylphenyl)methoxy]chromen-4-one
• InChI: InChI=1S/C24H20O5/c1-16-3-5-17(6-4-16)14-27-20-11-12-21-22(13-20)28-15-23(24(21)25)29-19-9-7-18(26-2)8-10-19/h3-13,15H,14H2,1-2H3
• InChI Key: FRBURVONQVOXLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CC3=C(C=C2)C(=O)C(=CO3)OC4=CC=C(C=C4)OC
• Molecular Formula: C24H20O5
• Molecular Weight: 388.4 g/mol

Description

The compound “3-(4-Methoxyphenoxy)-7-[(4-methylphenyl)methoxy]chromen-4-one” is a complex organic molecule that contains a chromen-4-one core structure. Chromen-4-one is a significant structural entity that belongs to the class of oxygen-containing heterocycles. It acts as a major building block in a large class of medicinal compounds.

Scientific Research Applications

Synthesis and Chemical Properties

• Convenient Synthesis Techniques : Chromene derivatives have been synthesized through various methods, demonstrating the versatility of chromenes as chemical intermediates. For example, the synthesis of (±)-4-Prenylpterocarpin involves coupling chromene derivatives, showcasing efficient synthetic routes for complex molecules (Coelho et al., 1992).
• Novel Catalysts for Synthesis : Research on polystyrene-supported TBD catalysts highlights their application in Michael additions for synthesizing Warfarin analogues, pointing to the importance of chromene derivatives in facilitating green chemistry approaches (Alonzi et al., 2014).

Biological Activities and Applications

• Antibacterial and Anticoagulant Activities : Novel isoxazoline chromene derivatives have been synthesized and evaluated for their antibacterial and anticoagulant activities, suggesting the potential of chromene compounds in developing new therapeutic agents (Zghab et al., 2017).
• Antimicrobial Activity : Synthesis and evaluation of new chromene derivatives have shown significant antibacterial and antifungal activities, indicating their potential as antimicrobial agents (Mandala et al., 2013).
• Anti-Tobacco Mosaic Virus Activity : Phenolic compounds isolated from Cassia siamea, including chromene derivatives, have demonstrated potential anti-Tobacco Mosaic Virus activity, suggesting their use in agricultural applications to protect crops (Li et al., 2015).

Material Science and Photovoltaic Applications

• Photovoltaic Properties : Studies on chromen-2-one-based organic dyes for dye-sensitized solar cells reveal their potential in enhancing photovoltaic properties, indicating the role of chromene derivatives in developing efficient solar energy harvesting systems (Gad et al., 2020).